Cas no 108213-07-6 (1,1'-(1-methyl-1H-pyrrole-2,4-diyl)bis-Ethanone)
108213-07-6 structure
Product Name:1,1'-(1-methyl-1H-pyrrole-2,4-diyl)bis-Ethanone
CAS No:108213-07-6
MF:C9H11NO2
MW:165.189142465591
CID:127855
PubChem ID:13813925
Update Time:2025-04-18
1,1'-(1-methyl-1H-pyrrole-2,4-diyl)bis-Ethanone Chemical and Physical Properties
Names and Identifiers
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- 1,1'-(1-methyl-1H-pyrrole-2,4-diyl)bis-Ethanone
- Ethanone, 1,1-(1-methyl-1H-pyrrole-2,4-diyl)bis- (9CI)
- Ethanone,1,1'-(1-methyl-1H-pyrrole-2,4-diyl)bis- (9CI)
- 108213-07-6
- 1,1'-(1-Methyl-1H-pyrrole-2,4-diyl)diethanone
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- Inchi: 1S/C9H11NO2/c1-6(11)8-4-9(7(2)12)10(3)5-8/h4-5H,1-3H3
- InChI Key: WDAYLJLOILSTGJ-UHFFFAOYSA-N
- SMILES: O=C(C)C1=CC(C(C)=O)=CN1C
Computed Properties
- Exact Mass: 165.07903
- Monoisotopic Mass: 165.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 39.1Ų
Experimental Properties
- PSA: 39.07
1,1'-(1-methyl-1H-pyrrole-2,4-diyl)bis-Ethanone Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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